Cas no 1261454-05-0 (4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261454-05-0
• MF: C₁₅H₁₄F₃NO
• MW: 281.272974491119
• CID: 4997072
• Update Time: 2025-06-15

4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H14F3NO/c1-9-6-12(7-10(2)14(9)19)11-4-3-5-13(8-11)20-15(16,17)18/h3-8H,19H2,1-2H3
• InChI Key： FGWIXAHFZIJPHS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=C(C)C(=C(C)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 4.8
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261454-05-0)

4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261454-05-0) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethoxy and amino functional groups, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The following research briefing provides an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

Recent studies have focused on the synthesis and optimization of 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity of the compound. These synthetic improvements are critical for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of pharmacological applications, preliminary in vitro and in vivo studies have demonstrated that 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl exhibits promising activity as a modulator of specific biological targets. For instance, recent findings suggest its potential as an inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its unique chemical structure has been explored for its ability to interact with cellular receptors, opening avenues for its use in targeted therapies.

One of the most notable advancements in the study of this compound is its application in the design of small-molecule therapeutics for neurodegenerative diseases. Researchers have reported that derivatives of 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl show neuroprotective effects in preclinical models, potentially due to their ability to cross the blood-brain barrier and modulate neuronal activity. These findings underscore the compound's versatility and its potential to address unmet medical needs in neurology.

Despite these promising developments, challenges remain in the clinical translation of 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed to ensure its suitability for human use. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, 4-Amino-3,5-dimethyl-3'-(trifluoromethoxy)biphenyl (CAS: 1261454-05-0) represents a compelling area of research in chemical biology and medicinal chemistry. Its synthetic accessibility, combined with its diverse pharmacological properties, positions it as a valuable scaffold for the development of next-generation therapeutics. Future studies will likely explore its applications in other disease areas and further elucidate its mechanism of action, paving the way for its eventual clinical application.